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Welcome to the TYRA-300 Technical Support Center. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on obtaining
accurate and reproducible dose-response curves for TYRA-300. Below you will find
troubleshooting guides and frequently asked questions (FAQs) to address common issues
encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is TYRA-300 and what is its mechanism of action?

Al: TYRA-300 is an investigational, oral, selective inhibitor of the Fibroblast Growth Factor
Receptor 3 (FGFR3) tyrosine kinase.[1][2][3][4] Its mechanism of action is to specifically target
and inhibit the signaling activity of FGFR3, which is a known driver in a subset of cancers, such
as urothelial carcinoma, and is also implicated in skeletal dysplasias like achondroplasia.[2][3]
[5][6][7] By selectively targeting FGFR3, TYRA-300 aims to minimize toxicities associated with
the inhibition of other FGFR isoforms (FGFR1, FGFR2, and FGFR4).[2][3][4][6]

Q2: What are the reported clinical dose ranges and responses for TYRA-300?
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A2: In the Phase 1/2 SURF301 trial for patients with FGFR3-altered metastatic urothelial
carcinoma, TYRA-300 was evaluated at dose levels ranging from 10 mg to 120 mg once dalily.
[8][9] Anti-tumor activity was observed at doses of 90 mg and higher.[1][8] A summary of the
preliminary clinical data is presented below.

Clinical Efficacy of TYRA-300 in FGFR3-Altered
Metastatic Urothelial Carcinoma (SURF301 Trial -
Interim Data)

Dose Level (Once Number of Patients  Partial Response Disease Control
Daily) (n) (PR) Rate Rate (DCR)

>90 mg 11 54.5% (6 of 11) 100%

90 mg 10 50% (5 of 10) 100%

120 mg 1 100% (1 of 1) Not Reported

Data from interim analysis of the SURF301 trial as of August 15, 2024.[1][2][8][10][11]
Q3: Which signaling pathways are downstream of FGFR3?

A3: Upon binding of a fibroblast growth factor (FGF) ligand, FGFR3 dimerizes and
autophosphorylates, activating several downstream signaling pathways. These primarily
include the RAS-MAPK pathway, the PI3K-AKT pathway, and the JAK-STAT pathway, which
are crucial for cell proliferation and survival.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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